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New Executive Order Halts and Overhauls 2024
DURC/PEPP Policy
Washington D.C. - A new Executive Order, "Improving the Safety and Security of Biological

Research," issued on May 5, 2025, has superseded and paused the implementation of the

United States Government Policy for Oversight of Dual Use Research of Concern and

Pathogens with Enhanced Pandemic Potential (DURC/PEPP), which was scheduled to take

effect on May 6, 2025.[1][2][3] The executive order directs the Office of Science and

Technology Policy (OSTP) and the National Security Advisor to revise or replace the 2024

policy within 120 days.[1][2][4] In the interim, the order mandates a pause on all "dangerous

gain-of-function research."[1][5]

This move signals a significant shift in the federal government's approach to overseeing life

sciences research that involves pathogens with the potential to cause a pandemic. The 2024

DURC/PEPP policy was intended to create a unified framework for the oversight of such

research, replacing earlier policies from 2012, 2014, and the 2017 HHS P3CO Framework.[6]

[7]

Key Differences at a Glance
The following table summarizes the high-level differences between the now-superseded 2024

DURC/PEPP Policy and the new Executive Order.
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Feature 2024 DURC/PEPP Policy
May 5, 2025 Executive
Order

Status
Superseded before full

implementation[1][2]
Active and in effect

Primary Focus

Unified oversight framework for

DURC and PEPP research[6]

[8]

Immediate pause of

"dangerous gain-of-function

research" and policy

reassessment[1][2][5]

Scope of Covered Research

Broadly defined categories of

experiments with specific

agents and toxins[9][10]

Initially focused on a pause of

a broadly defined "dangerous

gain-of-function research"[1][9]

Oversight Mechanism

Institutional Review Entity

(IRE) at the research institution

level, with federal agency

review[5][11]

Immediate suspension of

funding for paused research;

development of a new

oversight policy by OSTP and

the National Security

Advisor[1][2]

Immediate Impact on

Researchers

Required assessment of

research projects for

DURC/PEPP potential at the

time of grant submission[11]

Immediate pause of ongoing or

planned "dangerous gain-of-

function research" and review

of all research activities[1][5]

Detailed Comparison
Scope and Definitions
The 2024 DURC/PEPP policy established a two-category framework for identifying research

requiring additional oversight.[5][10]

Category 1 (DURC): Focused on research involving 15 specific biological agents and toxins

and seven categories of experiments that could increase their harmful characteristics.

Category 2 (PEPP): Addressed research that was reasonably anticipated to create, transfer,

or use a pathogen with enhanced pandemic potential (PEPP).[12] This was a broader
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category than previous policies and included pathogens that could be modified to pose a

significant threat to public health.[3][13]

The new Executive Order introduces the term "dangerous gain-of-function research," which it

defines as "scientific research on an infectious agent or toxin with the potential to cause

disease by enhancing its pathogenicity or increasing its transmissibility."[1][9] While the full

scope of research covered by this definition is subject to further clarification in the forthcoming

policy, the immediate effect is a pause on a wide range of research that could potentially fall

under this description.

Oversight and Review Process
The 2024 DURC/PEPP policy outlined a multi-layered review process heavily reliant on

institutional oversight.
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2024 DURC/PEPP Policy Oversight Workflow

Principal Investigator (PI)
Assesses if research is DURC/PEPP

Institutional Review Entity (IRE)
Reviews PI's assessment and develops mitigation plan

Submits assessment

Federal Funding Agency
Reviews IRE-approved plans

Submits plan for review

Research Proceeds
(with mitigation)

Approves
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May 2025 Executive Order Immediate Workflow

All Ongoing/Planned Research

Is it 'dangerous gain-of-function research'?

Research Paused

Yes

Research Continues
(subject to existing regulations)

No

OSTP & National Security Advisor
Develop New Policy

Awaits new guidance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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